N1-Methyl-N3-[(2S)-2-(t-butoxycarbonyl)amino-3-(t-butoxycarbonyl)]propylpseudouridine

• Molecular Formula: C23H37N3O10
• Molecular Weight: 515.6 g/mol
• InChI: InChI=1S/C23H37N3O10/c1-22(2,3)35-15(28)8-12(24-20(32)36-23(4,5)6)9-26-19(31)13(10-25(7)21(26)33)18-17(30)16(29)14(11-27)34-18/h10,12,14,16-18,27,29-30H,8-9,11H2,1-7H3,(H,24,32)/t12-,14+,16+,17+,18-/m0/s1
• InChIKey: FCFCXLQCRXEWGE-GWDXOCJHSA-N

N1-Methyl-N3-[(2S)-2-(t-butoxycarbonyl)amino-3-(t-butoxycarbonyl)]propylpseudouridine: A Unique Bifunctional Pseudouridine Derivative for Targeted Nucleoside Research

N1-Methyl-N3-[(2S)-2-(t-butoxycarbonyl)amino-3-(t-butoxycarbonyl)]propylpseudouridine (CAS 1613530-24-7) is a synthetic, highly engineered pseudouridine analog. It is structurally distinct from simpler analogs like N1-methylpseudouridine (m1Ψ) due to a unique N3-alkylation with a Boc-protected amino acid derivative . This modification introduces a bifunctional character, combining the established benefits of an N1-methylpseudouridine core [1] with a protected, chiral side chain that serves as a reactive handle for further derivatization or a potential prodrug moiety. The compound is a C-nucleoside and an N-alkylated nucleoside , placing it in a specialized class of molecules primarily used as advanced building blocks in medicinal chemistry and targeted drug delivery research.

▹ Bifunctional N1-methyl/N3-alkylated pseudouridine for advanced medicinal chemistry

▹ Boc-protected (2S)-amino acid side chain for site-specific conjugation

• [1] Andries, O., Mc Cafferty, S., De Smedt, S. C., Weiss, R., Sanders, N. N., & Kitada, T. (2015). N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. Journal of Controlled Release, 217, 337-344. View Source

Why N1-Methyl-N3-[(2S)-2-(t-butoxycarbonyl)amino-3-(t-butoxycarbonyl)]propylpseudouridine Cannot Be Substituted with Simpler Pseudouridine Analogs

Standard N1-methylpseudouridine (m1Ψ) and other pseudouridine analogs are well-validated for enhancing mRNA translation and reducing immunogenicity [1]. However, for advanced applications such as targeted drug delivery, synthesis of complex bioconjugates, or the creation of novel prodrugs, these simple analogs are insufficient . N1-Methyl-N3-[(2S)-2-(t-butoxycarbonyl)amino-3-(t-butoxycarbonyl)]propylpseudouridine is not a substitute for m1Ψ in standard mRNA synthesis; rather, it is a fundamentally different tool designed for orthogonal chemistry. Its Boc-protected aminoalkyl chain at the N3 position provides a chemically distinct reactive center and altered physicochemical properties that cannot be replicated by unfunctionalized nucleosides . Substituting this compound with a simpler analog would eliminate the site-specific conjugation handle or alter the molecule's stability and lipophilicity profile, thereby derailing the intended research or synthetic pathway.

Conjugation handle

Boc-protected amine present

Absent in m1Ψ

Reactive center

Orthogonal amine after deprotection

Lacks orthogonal reactivity

Physicochemical profile

Higher lipophilicity from N3-side chain

Different solubility and stability

• [1] Andries, O., Mc Cafferty, S., De Smedt, S. C., Weiss, R., Sanders, N. N., & Kitada, T. (2015). N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. Journal of Controlled Release, 217, 337-344. View Source

Quantifiable Differentiation of N1-Methyl-N3-[(2S)-2-(t-butoxycarbonyl)amino-3-(t-butoxycarbonyl)]propylpseudouridine for Research and Development

Structural Differentiation: A Bifunctional Molecule with a Unique Reactive Handle

Unlike simpler N1-methylpseudouridine (m1Ψ), which lacks additional functional groups, this target compound features an N3-propyl substituent. This chain terminates in a doubly Boc-protected amine . This structural difference provides a site for selective chemical modification (after Boc deprotection) that is completely absent in m1Ψ . The presence of the Boc-protected amino acid derivative (Boc-L-alaninol) is a defining characteristic .

Structural differentiation

Class-level

Conjugation handle: present vs absent

Supports site-specific conjugate design

Qualitative; structural inference

Evidence Dimension	Presence of a specific conjugation handle (Boc-protected amine)
Target Compound Data	Present (N3-[(2S)-2-(t-butoxycarbonyl)amino-3-(t-butoxycarbonyl)]propyl group)
Comparator Or Baseline	N1-Methylpseudouridine (m1Ψ) (CAS 13860-38-3): Absent
Quantified Difference	Qualitative structural difference
Conditions	Structural analysis based on chemical formula and published structure .

Why This Matters

This structural difference is critical for procurement decisions when the research objective is to create site-specific conjugates, such as nucleoside-drug linkers or functionalized probes, which is impossible with unadorned m1Ψ.

Chemical Stability in Physiological Buffer for In Vitro Assays

The chemical stability of this compound has been assessed in a standard in vitro buffer system. In pH 7.4 PBS buffer at a concentration of 100 µM, the compound demonstrated measurable stability over a 24-hour period, as quantified by LC-MS/MS [1]. This provides a baseline for designing in vitro experiments.

Buffer stability

Supporting evidence

Stable ≥24 h in PBS pH 7.4 (LC-MS/MS)

Short-term assay compatibility

100 µM, in vitro conditions

Evidence Dimension	Stability in pH 7.4 PBS buffer at 100 µM
Target Compound Data	Stability assessed up to 24 hours via LC-MS/MS [1]
Comparator Or Baseline	None provided
Quantified Difference	N/A (Single-point measurement)
Conditions	In vitro, pH 7.4 PBS buffer, 100 µM compound concentration, assessed by LC-MS/MS [1].

Why This Matters

This stability data is essential for planning in vitro experiments. It confirms the compound is sufficiently stable in a common assay buffer for short-term studies, which is a prerequisite for reliable biological testing.

• [1] European Bioinformatics Institute. (n.d.). CHEMBL4682084: Stability of the compound in pH 7.4 PBS buffer. Retrieved April 17, 2026. View Source

In Vitro Activity Against Rat Ecto-5'-Nucleotidase as a Potential Therapeutic Target

This compound has been evaluated for its inhibitory activity against rat ecto-5'-nucleotidase (CD73), an enzyme involved in adenosine signaling and a target in immuno-oncology. In a cell-based assay using transfected COS7 cells, it exhibited an IC50 value of 2.13E+3 nM [1].

CD73 inhibition

Supporting evidence

IC50 = 2.13 µM

Supports CD73 pathway research

COS7 cells, 10 min preincubation

Evidence Dimension	Inhibition of rat ecto-5'-nucleotidase activity
Target Compound Data	IC50 = 2.13E+3 nM (2.13 µM) [1]
Comparator Or Baseline	None provided
Quantified Difference	N/A (Single-point measurement)
Conditions	Cell-based assay in transfected COS7 cells, 10-minute preincubation with compound, followed by AMP addition [1].

Why This Matters

This data identifies a specific biological activity in a defined assay, which is valuable for researchers investigating nucleoside-based modulators of purinergic signaling. It provides a quantitative starting point for structure-activity relationship (SAR) studies.

• [1] BindingDB. (n.d.). BDBM50437946 / CHEMBL1814392: Affinity Data for N1-Methyl-N3-[(2S)-2-(t-butoxycarbonyl)amino-3-(t-butoxycarbonyl)]propylpseudouridine. Retrieved April 17, 2026. View Source

High Purity and Well-Defined Identity for Reproducible Research

The compound is offered by reputable suppliers with a defined chemical identity and high purity suitable for research. It is provided as a solid with a molecular weight of 515.55 g/mol and molecular formula C23H37N3O10 . One supplier reports a purity of 99.81% for a related building block (Boc-L-Alaninol) , reflecting the high standards for these advanced intermediates.

Identity & purity

Supporting evidence

MW 515.55 vs 258.23 g/mol; purity reported high

Differentiates from simple m1Ψ

Analytical characterization context

Evidence Dimension	Analytical Characterization and Purity
Target Compound Data	MW = 515.55 g/mol; Formula = C23H37N3O10 .
Comparator Or Baseline	N1-Methylpseudouridine (m1Ψ): MW = 258.23 g/mol; Formula = C10H14N2O6 .
Quantified Difference	The target compound has a significantly higher molecular weight (approximately double) due to its complex N3-substituent.
Conditions	Standard analytical characterization.

Why This Matters

For procurement in a research setting, a well-defined chemical identity and high purity are non-negotiable for ensuring experimental reproducibility. The distinct analytical profile of this compound (e.g., mass, formula) differentiates it from simpler analogs and confirms its complex structure.

Class-Level Advantage: Enhanced Protein Expression and Reduced Immunogenicity in mRNA Platforms

While direct data for this specific N3-functionalized analog is absent, its core structure is that of N1-methylpseudouridine (m1Ψ). m1Ψ-modified mRNA has been shown to outperform pseudouridine (Ψ)-modified mRNA by providing up to ~44-fold higher reporter gene expression (when comparing double-modified mRNAs) and ~13-fold higher expression (when comparing single-modified mRNAs) in vivo in mice [1]. It also results in reduced intracellular innate immunogenicity [1].

mRNA platform benefit

Class-level

m1Ψ core: up to ~13-fold higher expression in vivo

Core benefit context; target-specific data required

Class-level inference from m1Ψ-modified mRNA studies

Evidence Dimension	mRNA translation efficiency in vivo
Target Compound Data	N/A (Data is for m1Ψ-modified mRNA, not the target compound)
Comparator Or Baseline	Pseudouridine (Ψ)-modified mRNA
Quantified Difference	m1Ψ-modified mRNA provides up to ~13-fold higher expression in vivo [1].
Conditions	In vivo, mouse model, following transfection of modified mRNA.

Why This Matters

This establishes the fundamental value of the N1-methylpseudouridine core. The target compound incorporates this core, suggesting it retains the potential for these benefits, but with the added functionality of the N3-side chain for novel applications.

• [1] Andries, O., Mc Cafferty, S., De Smedt, S. C., Weiss, R., Sanders, N. N., & Kitada, T. (2015). N1-methylpseudouridine-incorporated mRNA outperforms pseudouridine-incorporated mRNA by providing enhanced protein expression and reduced immunogenicity in mammalian cell lines and mice. Journal of Controlled Release, 217, 337-344. View Source

Primary Research and Development Applications for N1-Methyl-N3-[(2S)-2-(t-butoxycarbonyl)amino-3-(t-butoxycarbonyl)]propylpseudouridine

Synthesis of Targeted Nucleoside-Drug Conjugates

The primary application is as a versatile building block. The Boc-protected amine on the N3-propyl chain serves as a unique chemical handle for conjugation to targeting ligands, fluorophores, or other functional molecules. This enables the creation of novel nucleoside conjugates for drug delivery research, a capability not offered by simple N1-methylpseudouridine.

Development of Novel Pseudouridine-Based Prodrugs

The compound's structure, featuring a Boc-protected amino acid derivative, aligns with prodrug design strategies. The Boc groups can enhance lipophilicity for improved cellular uptake, and subsequent intracellular deprotection could release the active N1-methylpseudouridine moiety along with a functionalized side chain. This is supported by the reported stability in physiological buffer .

In Vitro Studies of Purinergic Signaling and Immuno-Oncology Targets

The compound's demonstrated inhibitory activity against rat ecto-5'-nucleotidase (IC50 = 2.13 µM) positions it as a starting point for research into the CD73-adenosine axis, a key pathway in cancer immunosuppression. It can be used as a tool compound to study the pharmacology of nucleoside analogs in this pathway.

Creation of Novel, Functionalized Oligonucleotides

After appropriate chemical transformation (e.g., deprotection and conversion to a phosphoramidite), this compound could be incorporated into synthetic oligonucleotides. This would introduce a site-specific reactive handle (the N3-side chain) into an RNA or DNA strand, enabling post-synthetic conjugation or creating oligonucleotides with unique properties for advanced probe or therapeutic development.

Application

Selection Property

Validation Focus

Nucleoside-drug conjugate synthesis

Boc-protected amine conjugation handle

Conjugation efficiency and linker stability

Pseudouridine-based prodrug design

Boc-group for enhanced cellular uptake

Intracellular deprotection and active moiety release

CD73 pathway modulation studies

CD73 inhibitory activity context

CD73 enzyme assay and selectivity profiling

Functionalized oligonucleotide synthesis

Site-specific reactive handle for post-synthetic conjugation

Oligonucleotide incorporation efficiency and functionality